Cas no 1936723-55-5 (Tert-butyl 3-fluoroazetidine-3-carboxylate)
Tert-butyl 3-fluoroazetidine-3-carboxylate is a fluorinated azetidine derivative commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both a tert-butyl ester and a fluorine substituent on the azetidine ring enhances its reactivity, making it valuable for the construction of complex molecules. The tert-butyl group offers steric protection, improving stability during synthetic transformations, while the fluorine atom introduces unique electronic properties that can influence biological activity. This compound is particularly useful in medicinal chemistry for the development of novel bioactive compounds, including protease inhibitors and other therapeutic agents. Its well-defined structure and functional group compatibility make it a reliable building block for targeted synthesis.
1936723-55-5 structure
Product Name:Tert-butyl 3-fluoroazetidine-3-carboxylate
CAS No:1936723-55-5
MF:C8H14FNO2
MW:175.200665950775
CID:5851972
PubChem ID:121604726
Update Time:2025-06-06
Tert-butyl 3-fluoroazetidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- AKOS026740093
- 1936723-55-5
- tert-butyl 3-fluoroazetidine-3-carboxylate
- EN300-6510768
- Tert-butyl 3-fluoroazetidine-3-carboxylate
-
- Inchi： 1S/C8H14FNO2/c1-7(2,3)12-6(11)8(9)4-10-5-8/h10H,4-5H2,1-3H3
- InChI Key： CCRMGEXFWQIQQT-UHFFFAOYSA-N
- SMILES： FC1(C(=O)OC(C)(C)C)CNC1
Computed Properties
- Exact Mass: 175.10085685g/mol
- Monoisotopic Mass: 175.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.3Ų
Tert-butyl 3-fluoroazetidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510768-0.05g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 0.05g |
$1381.0 | 2025-03-14 | |
| Enamine | EN300-6510768-0.1g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 0.1g |
$1447.0 | 2025-03-14 | |
| Enamine | EN300-6510768-0.25g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 0.25g |
$1513.0 | 2025-03-14 | |
| Enamine | EN300-6510768-0.5g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 0.5g |
$1577.0 | 2025-03-14 | |
| Enamine | EN300-6510768-1.0g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 1.0g |
$1643.0 | 2025-03-14 | |
| Enamine | EN300-6510768-2.5g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 2.5g |
$3220.0 | 2025-03-14 | |
| Enamine | EN300-6510768-5.0g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 5.0g |
$4764.0 | 2025-03-14 | |
| Enamine | EN300-6510768-10.0g |
tert-butyl 3-fluoroazetidine-3-carboxylate |
1936723-55-5 | 95.0% | 10.0g |
$7065.0 | 2025-03-14 |
Tert-butyl 3-fluoroazetidine-3-carboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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